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Introduction
15-Hydroxypentadecanoic acid lactone, a macrocyclic lactone, is a versatile molecule with

significant applications in the fragrance and flavor industries. Also known by synonyms such as

Pentadecanolide, Exaltolide®, and Cyclopentadecanolide, its characteristic musky scent has

made it a valuable synthetic substitute for natural musk.[1][2] Beyond its olfactory properties,

recent research has begun to explore the biological activities of related musk compounds,

revealing interactions with key cellular signaling pathways. This technical guide provides an in-

depth overview of the physical properties of 15-Hydroxypentadecanoic acid lactone, detailed

experimental protocols for their determination, and an exploration of the signaling pathways

influenced by the closely related compound, Muscone.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of 15-Hydroxypentadecanoic acid lactone

are summarized in the tables below. These properties are crucial for its application in various

formulations and for understanding its behavior in different environments.
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Table 1: General Properties of 15-Hydroxypentadecanoic
Acid Lactone

Property Value References

Chemical Name oxacyclohexadecan-2-one [3][4]

Synonyms

15-Pentadecanolide,

Exaltolide,

Cyclopentadecanolide

[2][5][6]

CAS Number 106-02-5 [3][5][7]

Molecular Formula C₁₅H₂₈O₂ [4][5][7]

Molecular Weight 240.38 g/mol [3][8]

Appearance
White to pale yellow crystalline

solid
[5][7][9]

Odor
Musky, sweet, animalic,

powdery
[1][4][5]

Table 2: Physicochemical Data of 15-
Hydroxypentadecanoic Acid Lactone
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Property Value Conditions References

Melting Point 34-38 °C [8]

Boiling Point 137 °C at 2 mmHg [7][8]

315 °C at 760 mmHg [5]

Density 0.918 g/mL at 25 °C [8]

Refractive Index 1.4669 at 33 °C [7]

Vapor Pressure 0.0003 hPa at 20 °C [7]

Flash Point >110 °C

Solubility

Soluble in alcohol and

dipropylene glycol.

Insoluble in water.

[10][11]

Log P (o/w) 5.79 [7]

Experimental Protocols
The accurate determination of the physical properties of 15-Hydroxypentadecanoic acid

lactone is essential for its quality control and application. Below are detailed methodologies for

key experiments.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 15-Hydroxypentadecanoic acid

lactone is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a temperature probe.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted is

recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small amount of liquid 15-Hydroxypentadecanoic acid lactone (if

melted) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and

placed inside the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heating is then discontinued.

Measurement: The temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube is recorded as the boiling point.

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:
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Sample Preparation: An excess amount of solid 15-Hydroxypentadecanoic acid lactone is

added to a known volume of the solvent (e.g., ethanol, water) in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature for an extended

period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation or

filtration.

Concentration Analysis: The concentration of the lactone in the clear, saturated solution is

determined using a suitable analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Reporting: The solubility is expressed as the mass of solute per volume or mass of solvent

(e.g., g/100 mL or g/100 g).

Experimental and Logical Workflows
The following diagrams, generated using the DOT language, illustrate key experimental and

logical workflows related to 15-Hydroxypentadecanoic acid lactone.

Synthesis Purification

Cyclododecanone Radical Addition of Allyl Alcohol Acid-Catalyzed Dehydration Peroxide Addition Heating in Xylene Crude 15-Pentadecanolide Hydrogenation Filtration Pure 15-Pentadecanolide

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 15-Pentadecanolide.

Signaling Pathway Involvement
While 15-Hydroxypentadecanoic acid lactone itself is primarily studied for its fragrance

properties, the closely related and structurally similar compound, Muscone (3-

methylcyclopentadecanone), has been shown to modulate several key intracellular signaling
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pathways. These findings suggest potential pharmacological applications for this class of

macrocyclic compounds.

Muscone's Influence on the PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth,

proliferation, survival, and metabolism.[10] Dysregulation of this pathway is implicated in

various diseases, including cancer and diabetes. Studies have shown that Muscone can

modulate this pathway, suggesting a potential therapeutic role.[4]

Muscone

PI3K

Activates

Akt

mTOR Apoptosis

Inhibits

Cell Growth &
 Proliferation

Click to download full resolution via product page

Caption: Muscone's modulation of the PI3K/Akt/mTOR signaling pathway.

Muscone's Role in MAPK and STAT3 Signaling
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The Mitogen-Activated Protein Kinase (MAPK) and Signal Transducer and Activator of

Transcription 3 (STAT3) pathways are critical in regulating inflammation, cell proliferation, and

survival. Muscone has been found to inhibit the activation of these pathways, which may

contribute to its anti-inflammatory and cardioprotective effects.[9]
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Caption: Inhibitory effect of Muscone on MAPK and STAT3 signaling pathways.

Muscone's Impact on the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of the immune and

inflammatory responses. Muscone has been demonstrated to suppress the activation of the

NF-κB pathway, thereby reducing the production of pro-inflammatory cytokines. For instance, in

one study, 6 μg/ml of muscone significantly suppressed the lipopolysaccharide (LPS)-induced

increase in IL-1β, TNF-α, and IL-6 in bone marrow-derived macrophages.[7]
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Caption: Muscone's inhibition of the NF-κB signaling pathway.

Conclusion
15-Hydroxypentadecanoic acid lactone is a molecule of significant industrial importance, with

well-defined physical properties that are critical to its function. The methodologies for

determining these properties are well-established and ensure the quality and consistency of the

compound. Furthermore, the emerging research into the biological activities of the related

compound, Muscone, opens up new avenues for the potential application of this class of

macrocyclic lactones in the fields of medicine and drug development. The modulation of key

signaling pathways such as PI3K/Akt/mTOR, MAPK, STAT3, and NF-κB suggests that these

molecules may have therapeutic potential beyond their current use as fragrance compounds.

Further research is warranted to fully elucidate the mechanisms of action and therapeutic

efficacy of 15-Hydroxypentadecanoic acid lactone and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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